56-81-5

Glycerol

In Stock

• CAS RN:
• 56-81-5

• Formula:
• C3H8O3
  C3H8O3
  CH2OH-CHOH-CH2OH

• InChI:
• InChI=1S/C3H8O3/c4-1-3(6)2-5/h3-6H,1-2H2

• InChIKey:
• PEDCQBHIVMGVHV-UHFFFAOYSA-N

• Glycerol is a chemical compound also commonly called glycerin or glycerine. It is a colorless, odorless, viscous liquid that is widely used in pharmaceutical formulations. Glycerol is a sugar alcohol, and is sweet-tasting and of low toxicity. Glycerol has three hydrophilic alcoholic hydroxyl groups that are responsible for its solubility in water and its hygroscopic nature. Its surface tension is 64.00mN/m at 20°C, and it has a temperature coefficient of -0.0598mN/(mK). The glycerol substructure is a central component of many lipids.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
  Glycerol is a simple polyol compound, which is obtained as a byproduct of soap and biodiesel industries.
  Glycerol is odour...

Dibenzocycloheptene

In Stock

• CAS RN:
• 256-81-5

• Formula:
• C15H12

• InChI:
• InChI=1S/C15H12/c1-3-7-14-11-15-8-4-2-6-13(15)10-9-12(14)5-1/h1-10H,11H2

• InChIKey:
• QPJORFLSOJAUNL-UHFFFAOYSA-N

• Dibenzo[a,d][7]annulene is a dibenzannulene.

N-benzyl-2-hydroxy-5-nitrobenzamide

In Stock

• CAS RN:
• 13156-81-5

• Formula:
• C14H12N2O4

• InChI:
• InChI=1S/C14H12N2O4/c17-13-7-6-11(16(19)20)8-12(13)14(18)15-9-10-4-2-1-3-5-10/h1-8,17H,9H2,(H,15,18)

• InChIKey:
• DBRHRPYVJWBDJS-UHFFFAOYSA-N

• N-benzyl-2-hydroxy-5-nitrobenzamide is a useful research compound. Its molecular formula is C14H12N2O4 and its molecular weight is 272.26. The purity is usually 95%.

2-(2-bromo-4,5-dimethoxyphenyl)-1-(3,4-dimethoxyphenyl)ethanone

In Stock

• CAS RN:
• 63856-81-5

• Formula:
• C18H19BrO5

• InChI:
• InChI=1S/C18H19BrO5/c1-21-15-6-5-11(8-16(15)22-2)14(20)7-12-9-17(23-3)18(24-4)10-13(12)19/h5-6,8-10H,7H2,1-4H3

• InChIKey:
• MBKYCTDVQRBUEK-UHFFFAOYSA-N

• 2-(2-bromo-4,5-dimethoxyphenyl)-1-(3,4-dimethoxyphenyl)ethanone is a useful research compound. Its molecular formula is C18H19BrO5 and its molecular weight is 395.2 g/mol. The purity is usually 95%.

N-(5-chloro-2-pyridinyl)-2-fluorobenzamide

In Stock

• CAS RN:
• 34556-81-5

• Formula:
• C12H8ClFN2O

• InChI:
• InChI=1S/C12H8ClFN2O/c13-8-5-6-11(15-7-8)16-12(17)9-3-1-2-4-10(9)14/h1-7H,(H,15,16,17)

• InChIKey:
• REOUSSGUTFKMAI-UHFFFAOYSA-N

• N-(5-chloro-2-pyridinyl)-2-fluorobenzamide is a useful research compound. Its molecular formula is C12H8ClFN2O and its molecular weight is 250.65 g/mol. The purity is usually 95%.

Diazene, bis(3-methoxyphenyl)-, 1-oxide

Usually In Stock

• CAS RN:
• 13556-81-5

• Formula:
• C14H14N2O3

• InChI:
• InChI=1S/C14H14N2O3/c1-18-13-7-3-5-11(9-13)15-16(17)12-6-4-8-14(10-12)19-2/h3-10H,1-2H3

• InChIKey:
• DSTKJVWYCRSUJG-UHFFFAOYSA-N

• Diazene, bis(3-methoxyphenyl)-, 1-oxide is a useful research compound. Its molecular formula is C14H14N2O3 and its molecular weight is 258.27 g/mol. The purity is usually 95%.

2-(pyridin-3-yl)cyclohexan-1-ol

In Stock

• CAS RN:
• 131356-81-5

• Formula:
• C11H15NO

• 2-(pyridin-3-yl)cyclohexan-1-ol is a useful research compound. Its molecular formula is C11H15NO and its molecular weight is 177.2. The purity is usually 95%.

N2-(3-chloro-4-methylphenyl)-N4-methyl-5-nitropyrimidine-2,4,6-triamine

In Stock

• CAS RN:
• 610756-81-5

• Formula:
• C12H13ClN6O2

• InChI:
• InChI=1S/C12H13ClN6O2/c1-6-3-4-7(5-8(6)13)16-12-17-10(14)9(19(20)21)11(15-2)18-12/h3-5H,1-2H3,(H4,14,15,16,17,18)

• InChIKey:
• XQQZFOLGPKGQRT-UHFFFAOYSA-N

• N2-(3-chloro-4-methylphenyl)-N4-methyl-5-nitropyrimidine-2,4,6-triamine is a useful research compound. Its molecular formula is C12H13ClN6O2 and its molecular weight is 308.73. The purity is usually 95%.

N-(5-((2-methylbenzyl)thio)-1,3,4-thiadiazol-2-yl)acetamide

In Stock

• CAS RN:
• 893156-81-5

• Formula:
• C12H13N3OS2

• InChI:
• InChI=1S/C12H13N3OS2/c1-8-5-3-4-6-10(8)7-17-12-15-14-11(18-12)13-9(2)16/h3-6H,7H2,1-2H3,(H,13,14,16)

• InChIKey:
• URIJBHDJHQZOEC-UHFFFAOYSA-N

• N-(5-((2-methylbenzyl)thio)-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C12H13N3OS2 and its molecular weight is 279.38. The purity is usually 95%.

4'-Azetidinomethyl-2-fluorobenzophenone

In Stock

• CAS RN:
• 898756-81-5

• Formula:
• C17H16FNO

• InChI:
• InChI=1S/C17H16FNO/c18-16-5-2-1-4-15(16)17(20)14-8-6-13(7-9-14)12-19-10-3-11-19/h1-2,4-9H,3,10-12H2

• InChIKey:
• URJWCUXOJOUQEG-UHFFFAOYSA-N

• 4'-Azetidinomethyl-2-fluorobenzophenone is a useful research compound. Its molecular formula is C17H16FNO and its molecular weight is 269.31 g/mol. The purity is usually 95%.

[(2,4-Difluorophenyl)amino](oxo)acetic acid

In Stock

• CAS RN:
• 678556-81-5

• Formula:
• C8H5F2NO3

• InChI:
• InChI=1S/C8H5F2NO3/c9-4-1-2-6(5(10)3-4)11-7(12)8(13)14/h1-3H,(H,11,12)(H,13,14)

• InChIKey:
• QTEWUHURLVWVJF-UHFFFAOYSA-N

• [(2,4-Difluorophenyl)amino](oxo)acetic acid is a useful research compound. Its molecular formula is C8H5F2NO3 and its molecular weight is 201.13 g/mol. The purity is usually 95%.

3-(benzo[d][1,3]dioxol-5-yloxy)-N-(pyridin-3-ylmethyl)propane-1-sulfonamide

In Stock

• CAS RN:
• 953156-81-5

• Formula:
• C16H18N2O5S

• InChI:
• InChI=1S/C16H18N2O5S/c19-24(20,18-11-13-3-1-6-17-10-13)8-2-7-21-14-4-5-15-16(9-14)23-12-22-15/h1,3-6,9-10,18H,2,7-8,11-12H2

• InChIKey:
• VWZPTCJRHHSCAD-UHFFFAOYSA-N

• 3-(benzo[d][1,3]dioxol-5-yloxy)-N-(pyridin-3-ylmethyl)propane-1-sulfonamide is a useful research compound. Its molecular formula is C16H18N2O5S and its molecular weight is 350.39. The purity is usually 95%.

(2S-(2R*,4R*,5R*))-N-(N-(6-Cyclohexyl-4-hydroxy-2-(1-methylethyl)-1-oxo-5-((N-(N-(1-(N2-(N2-((phenylmethoxy)carbonyl)-L-arginyl)-L-arginyl)-L-prolyl)-L-phenylalanyl)-L-valyl)amino)hexyl)-1-valyl)-L-tyrosine methyl ester

• CAS RN:
• 128856-81-5

• Formula:
• C69H104N14O13

• InChI:
• InChI=1S/C69H104N14O13/c1-41(2)49(59(86)81-57(42(3)4)64(91)79-54(66(93)95-7)38-46-29-31-48(84)32-30-46)39-56(85)52(36-44-20-11-8-12-21-44)77-63(90)58(43(5)6)82-61(88)53(37-45-22-13-9-14-23-45)78-62(89)55-28-19-35-83(55)65(92)51(27-18-34-75-68(72)73)76-60(87)50(26-17-33-74-67(70)71)80-69(94)96-40-47-24-15-10-16-25-47/h9-10,13-16,22-25,29-32,41-44,49-58,84-85H,8,11-12,17-21,26-28,33-40H2,1-7H3,(H,76,87)(H,77,90)(H,78,89)(H,79,91)(H,80,94)(H,81,86)(H,82,88)(H4,70,71,74)(H4,72,73,75)/t49?,50-,51-,52-,53-,54-,55-,56-,57-,58-/m0/s1

• InChIKey:
• YUXPQHJPUCVLDD-CSXZFWIZSA-N

• Cgp 44099 is a potent inhibitor of plasma renin from all subprimate species.

Lamivudine and zidovudine

• CAS RN:
• 165456-81-5

• Formula:
• C18H24N8O7S

• InChI:
• InChI=1S/C10H13N5O4.C8H11N3O3S/c1-5-3-15(10(18)12-9(5)17)8-2-6(13-14-11)7(4-16)19-8;9-5-1-2-11(8(13)10-5)6-4-15-7(3-12)14-6/h3,6-8,16H,2,4H2,1H3,(H,12,17,18);1-2,6-7,12H,3-4H2,(H2,9,10,13)/t6-,7+,8+;6-,7+/m00/s1

• InChIKey:
• LHCOVOKZWQYODM-CPEOKENHSA-N

• Lamivudine and zidovudine, also known as Lamivudine and zidovudine, is a useful research compound. Its molecular formula is C18H24N8O7S and its molecular weight is 496.5 g/mol. The purity is usually 95%.

4-(3,5-Difluorophenoxy)butan-1-amine

In Stock

• CAS RN:
• 1344356-81-5

• Formula:
• C10H13F2NO

• InChI:
• InChI=1S/C10H13F2NO/c11-8-5-9(12)7-10(6-8)14-4-2-1-3-13/h5-7H,1-4,13H2

• InChIKey:
• BSRZRFVMCPUZIL-UHFFFAOYSA-N

• 4-(3,5-Difluorophenoxy)butan-1-amine is a useful research compound. Its molecular formula is C10H13F2NO and its molecular weight is 201.21 g/mol. The purity is usually 95%.

(4-(1H-benzo[d]imidazole-5-carbonyl)piperazin-1-yl)(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-yl)methanone

In Stock

• CAS RN:
• 1904156-81-5

• Formula:
• C20H22N6O2

• InChI:
• InChI=1S/C20H22N6O2/c27-19(14-4-5-16-17(11-14)22-13-21-16)24-7-9-25(10-8-24)20(28)18-12-15-3-1-2-6-26(15)23-18/h4-5,11-13H,1-3,6-10H2,(H,21,22)

• InChIKey:
• VQVDUDMJEHBQMS-UHFFFAOYSA-N

• (4-(1H-benzo[d]imidazole-5-carbonyl)piperazin-1-yl)(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-yl)methanone is a useful research compound. Its molecular formula is C20H22N6O2 and its molecular weight is 378.436. The purity is usually 95%.

2-amino-N-(1-methyl-1H-pyrazol-3-yl)acetamide

In Stock

• CAS RN:
• 1179656-81-5

• Formula:
• C6H10N4O

• InChI:
• InChI=1S/C6H10N4O/c1-10-3-2-5(9-10)8-6(11)4-7/h2-3H,4,7H2,1H3,(H,8,9,11)

• InChIKey:
• OORREARDRZZTRL-UHFFFAOYSA-N

• 2-amino-N-(1-methyl-1H-pyrazol-3-yl)acetamide is a useful research compound. Its molecular formula is C6H10N4O and its molecular weight is 154.17. The purity is usually 95%.

Imidazo[1,2-A]pyrazine-6-carbonitrile

In Stock

• CAS RN:
• 1276056-81-5

• Formula:
• C7H4N4

• InChI:
• InChI=1S/C7H4N4/c8-3-6-5-11-2-1-9-7(11)4-10-6/h1-2,4-5H

• InChIKey:
• MVAGUPORAONUGQ-UHFFFAOYSA-N

• Imidazo[1,2-A]pyrazine-6-carbonitrile, also known as Imidazo[1,2-A]pyrazine-6-carbonitrile, is a useful research compound. Its molecular formula is C7H4N4 and its molecular weight is 144.137. The purity is usually 95%.

4-(Isocyanatomethyl)benzonitrile

In Stock

• CAS RN:
• 1205556-81-5

• Formula:
• C9H6N2O

• InChI:
• InChI=1S/C9H6N2O/c10-5-8-1-3-9(4-2-8)6-11-7-12/h1-4H,6H2

• InChIKey:
• BBTZABNGCRVJCS-UHFFFAOYSA-N

• 4-(Isocyanatomethyl)benzonitrile, also known as 4-(Isocyanatomethyl)benzonitrile, is a useful research compound. Its molecular formula is C9H6N2O and its molecular weight is 158.16. The purity is usually 95%.